Cas no 2137770-11-5 (Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl)-)

• Product Name: Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl)-
• CAS No: 2137770-11-5
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 5299377
• Update Time: 2025-06-29

Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl)-

• Inchi： 1S/C11H19N3O2S/c1-9-6-13-3-4-14(9)8-11(7-12)5-10(11)17(2,15)16/h9-10,13H,3-6,8H2,1-2H3
• InChI Key： GVSKTXPDBYFTEX-UHFFFAOYSA-N
• SMILES： C1(CN2CCNCC2C)(C#N)CC1S(C)(=O)=O

Additional information on Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl)-

Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) (CAS No. 2137770-11-5): A Multifaceted Compound in Modern Chemical Research

Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-), identified by its CAS number 2137770-11-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a cyclopropane ring with functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of a nitrile group, a methylsulfonyl group, and a 2-methyl-1-piperazine moiety endows it with unique chemical properties that are exploitable in multiple research applications.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and stability. Cyclopropanes are renowned for their strained three-membered ring structure, which makes them prone to ring-opening reactions under certain conditions. This characteristic is particularly useful in synthetic chemistry, where controlled ring-opening can be leveraged to introduce new functional groups or to construct more complex molecular architectures. In the case of Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-), the nitrile group can participate in nucleophilic addition reactions, while the methylsulfonyl group can serve as a leaving group in substitution reactions.

The piperazine moiety in this compound adds another layer of complexity and functionality. Piperazine derivatives are widely recognized for their biological activity and are commonly found in pharmaceuticals. The 2-methyl substitution on the piperazine ring enhances its solubility and bioavailability, making it an attractive scaffold for drug development. The combination of these functional groups within a single molecule makes Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) a valuable building block for the synthesis of novel compounds with potential therapeutic applications.

Recent research has highlighted the utility of this compound in the development of new pharmaceutical agents. The structural features of Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) have been exploited to design molecules that interact with specific biological targets. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding. The nitrile group can be transformed into other functional groups such as amides or carboxylic acids, which are crucial for drug-like properties such as solubility and metabolic stability.

The methylsulfonyl group provides an additional handle for chemical manipulation. This group can be easily oxidized to form sulfoxides or sulfones, which are prevalent in many active pharmaceutical ingredients (APIs). These transformations open up avenues for the synthesis of diverse derivatives with tailored biological activities. Moreover, the piperazine scaffold can be further modified by introducing various substituents to fine-tune pharmacokinetic properties such as blood-brain barrier penetration and metabolic clearance.

In the context of medicinal chemistry, the synthesis of analogues based on Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) has led to the discovery of novel compounds with promising pharmacological profiles. Researchers have utilized computational methods and high-throughput screening to identify derivatives with enhanced potency and selectivity. These efforts have resulted in several lead compounds that are being evaluated further in preclinical studies.

The versatility of this compound also extends to materials science applications. The unique combination of functional groups makes it suitable for polymer synthesis and the development of advanced materials with specific properties. For example, the nitrile group can participate in polymerization reactions to form polyamides or polyimides, while the methylsulfonyl group can impart thermal stability and flame retardancy.

The growing interest in green chemistry has also influenced the use of Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) as a sustainable building block. Researchers are exploring catalytic methods to minimize waste and improve yields during its synthesis and transformation into more complex molecules. These efforts align with broader trends in chemical research aimed at developing environmentally friendly processes.

Future directions in the study of this compound may involve exploring its role in drug discovery through structure-based drug design and fragment-based approaches. The availability of crystal structures of proteins bound to related piperazine derivatives will provide valuable insights into how modifications around this core scaffold can influence binding affinity and selectivity. Additionally, advances in synthetic methodologies may enable the preparation of more complex analogues with improved pharmacological properties.

In summary, Cyclopropanecarbonitrile, 1-[(2-methyl-1-piperazinyl)methyl]-2-(methylsulfonyl-) (CAS No. 2137770-11-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in modern chemical investigations.